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Compound of Interest

Compound Name: N-Acetyl Sulfadiazine-13C6

Cat. No.: B564964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl Sulfadiazine-13C6, a

stable isotope-labeled internal standard crucial for pharmacokinetic and metabolic research

involving the antibiotic sulfadiazine.

Chemical Identity and Properties
N-Acetyl Sulfadiazine-13C6 is the isotopically labeled form of N-Acetyl Sulfadiazine, the

primary metabolite of the sulfonamide antibiotic, Sulfadiazine. The six carbon atoms on the

phenyl ring are replaced with Carbon-13 isotopes, making it an ideal internal standard for mass

spectrometry-based quantification, as it co-elutes with the unlabeled analyte but is

distinguishable by its mass.

Chemical Identifiers
The following table summarizes the key identifiers for N-Acetyl Sulfadiazine-13C6.
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Identifier Value Citation

CAS Number 1217089-17-2 [1][2][3][4]

Unlabeled CAS Number 127-74-2 [4][5][6]

Molecular Formula C₆¹³C₆H₁₂N₄O₃S [1][3][4]

IUPAC Name

N-[4-(pyrimidin-2-ylsulfamoyl)

(1,2,3,4,5,6-¹³C₆)cyclohexa-

1,3,5-trien-1-yl]acetamide

[6][7]

Synonyms

N-[4-[(2-

Pyrimidinylamino)sulfonyl]phen

yl-13C6]acetamide, N4-

Acetylsulfadiazine-13C6, 4'-(2-

Pyrimidinylsulfamoyl)acetanilid

e-13C6

[1][4][5]

Physicochemical Data
This table outlines the key physical and chemical properties of N-Acetyl Sulfadiazine-13C6.

Property Value Citation

Molecular Weight 298.27 g/mol [1][3][4][5]

Monoisotopic Mass 298.08314044 Da [7]

Purity ≥98% [8]

Isotopic Enrichment ≥99 atom % ¹³C [8]

Appearance Neat (solid) [4]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[9]

Computed XLogP3-AA -0.2 [7]

Synthesis and Metabolism
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General Synthesis Pathway
While the specific, proprietary synthesis protocol for the ¹³C₆ labeled compound is not publicly

available, the general synthesis of N-acetylated sulfonamides provides a likely pathway. The

synthesis of the parent drug, sulfadiazine, typically concludes with a hydrolysis step to remove

the acetyl group. To produce N-Acetyl Sulfadiazine, this final step is omitted.

The process generally involves:

Acetylation of Aniline: Aniline is acetylated using acetic anhydride to form acetanilide.

Chlorosulfonation: The acetanilide reacts with chlorosulfonic acid to produce 4-

acetylaminobenzenesulfonyl chloride.[10]

Condensation: The resulting sulfonyl chloride is reacted with 2-aminopyrimidine. This

condensation reaction links the two main fragments of the molecule.[10]

The ¹³C₆ labeling would be introduced by starting with an appropriately labeled aniline

derivative.

Aniline-¹³C₆

Acetanilide-¹³C₆

 Acetic Anhydride

4-Acetylaminobenzenesulfonyl
Chloride-¹³C₆

 Chlorosulfonic Acid

N-Acetyl Sulfadiazine-¹³C₆

 Condensation

2-Aminopyrimidine

 Condensation
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Click to download full resolution via product page

Caption: General synthesis pathway for N-Acetyl Sulfadiazine-¹³C₆.

Metabolic Pathway
In biological systems, sulfadiazine is primarily metabolized in the liver via N-acetylation to form

N-Acetyl Sulfadiazine.[5] This reaction is a major pathway for the detoxification and elimination

of the drug.[11][12] A secondary, less prominent metabolic route is hydroxylation.[11][12] The

resulting acetylated metabolite is then excreted.

Hepatic Metabolism

Sulfadiazine
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(Primary Pathway)

4-Hydroxy Sulfadiazine
(Minor Metabolite)

 Hydroxylation
(Secondary Pathway)

Renal Excretion

Click to download full resolution via product page

Caption: Metabolic fate of Sulfadiazine in the body.

Experimental Protocols and Applications
N-Acetyl Sulfadiazine-13C6 is intended for laboratory and research use only.[2] Its primary

application is as an internal standard for the accurate quantification of N-Acetyl Sulfadiazine in

biological matrices like plasma, muscle, and other tissues.[13]

Methodology: Analyte Quantification using LC-MS/MS
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The use of a stable isotope-labeled internal standard is critical for correcting variations in

sample preparation (e.g., protein precipitation, extraction) and instrument response (e.g., ion

suppression/enhancement in mass spectrometry).[13]

Objective: To accurately measure the concentration of N-Acetyl Sulfadiazine in a biological

sample (e.g., plasma).

Protocol Outline:

Sample Preparation:

Thaw biological samples (e.g., plasma, tissue homogenate).

Aliquot a precise volume of the sample into a microcentrifuge tube.

Add a known concentration of the internal standard, N-Acetyl Sulfadiazine-13C6.

Perform protein precipitation by adding a solvent like acetonitrile or methanol. Vortex to

mix.

Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant containing the analyte and internal standard to a clean tube or

HPLC vial.

Evaporate the solvent and reconstitute in a mobile phase-compatible solution if necessary.

LC-MS/MS Analysis:

Inject the prepared sample into an HPLC or UPLC system coupled to a tandem mass

spectrometer (MS/MS).

The analyte and the ¹³C₆-labeled internal standard will co-elute from the chromatography

column but will have different mass-to-charge (m/z) ratios.

The mass spectrometer is set to monitor specific precursor-to-product ion transitions for

both the unlabeled analyte and the labeled internal standard (Multiple Reaction Monitoring

or MRM mode).
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Data Analysis:

Create a calibration curve using standards with known concentrations of unlabeled N-

Acetyl Sulfadiazine and a fixed concentration of the internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for each standard and sample.

Determine the concentration of N-Acetyl Sulfadiazine in the unknown samples by

interpolating their peak area ratios against the calibration curve.
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Biological Sample
(e.g., Plasma)

Spike with known amount of
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Caption: Experimental workflow for quantification using a labeled internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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